Cas no 2098070-71-2 (methyl 1-(hydroxymethyl)-3-phenyl-1H-pyrazole-5-carboxylate)

• Product name: methyl 1-(hydroxymethyl)-3-phenyl-1H-pyrazole-5-carboxylate
• CAS No: 2098070-71-2
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5725721
• PubChem ID: 121211309

methyl 1-(hydroxymethyl)-3-phenyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026721421
• methyl 1-(hydroxymethyl)-3-phenyl-1H-pyrazole-5-carboxylate
• 2098070-71-2
• starbld0010451
• F2198-1281
• methyl 2-(hydroxymethyl)-5-phenylpyrazole-3-carboxylate

• Inchi： 1S/C12H12N2O3/c1-17-12(16)11-7-10(13-14(11)8-15)9-5-3-2-4-6-9/h2-7,15H,8H2,1H3
• InChI Key： HAVLEBBUHXNPEJ-UHFFFAOYSA-N
• SMILES： OCN1C(C(=O)OC)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 1-(hydroxymethyl)-3-phenyl-1H-pyrazole-5-carboxylate

Comprehensive Overview of Methyl 1-(Hydroxymethyl)-3-Phenyl-1H-Pyrazole-5-Carboxylate (CAS No. 2098070-71-2)

Methyl 1-(hydroxymethyl)-3-phenyl-1H-pyrazole-5-carboxylate (CAS No. 2098070-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, combining a hydroxymethyl group and a phenyl ring with a methyl ester functionality. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The compound's CAS number 2098070-71-2 serves as a critical identifier for researchers and manufacturers, ensuring precise communication across scientific databases. Recent trends in organic chemistry highlight the growing demand for functionalized pyrazoles, driven by their applications in drug discovery and material science. Searches for "pyrazole carboxylate derivatives" and "hydroxymethyl pyrazole synthesis" have surged, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, methyl 1-(hydroxymethyl)-3-phenyl-1H-pyrazole-5-carboxylate offers multiple reactive sites for further modification. The hydroxymethyl group can undergo oxidation, esterification, or etherification, while the methyl ester is amenable to hydrolysis or transesterification. This flexibility aligns with the pharmaceutical industry's need for scaffold diversification, a frequently searched term in medicinal chemistry forums.

Environmental and regulatory considerations have also shaped interest in this compound. Unlike many traditional intermediates, 2098070-71-2 demonstrates favorable biodegradability profiles in preliminary studies. This characteristic responds to the increasing search queries for "green chemistry alternatives" and "sustainable synthetic intermediates" among environmentally conscious researchers.

The compound's crystalline nature and moderate solubility in common organic solvents make it particularly useful for X-ray crystallography studies—a technique frequently searched alongside "molecular structure determination." Its well-defined structure facilitates computational modeling, supporting the growing field of in silico drug design.

In the agrochemical sector, derivatives of methyl 1-(hydroxymethyl)-3-phenyl-1H-pyrazole-5-carboxylate have shown promise as precursors for crop protection agents. This application aligns with current search trends for "next-generation pesticides" and "low-toxicity agrochemicals," reflecting global concerns about food security and environmental impact.

Quality control specifications for CAS 2098070-71-2 typically include HPLC purity ≥98% and rigorous testing for residual solvents. These standards address common search queries about "pharmaceutical intermediate purity" and "analytical method validation," underscoring the compound's importance in GMP-compliant synthesis.

Recent patent literature reveals innovative applications of this pyrazole derivative in photodynamic therapy and as a building block for functional materials. These developments correlate with rising searches for "advanced material precursors" and "photoactive compounds," demonstrating the compound's cross-disciplinary potential.

Storage recommendations for methyl 1-(hydroxymethyl)-3-phenyl-1H-pyrazole-5-carboxylate emphasize protection from moisture and light, with optimal stability at 2-8°C. These handling protocols respond to frequent queries about "chemical storage best practices" in research laboratories.

As research continues, 2098070-71-2 maintains its position as a compound of interest in academic and industrial settings. Its balanced properties—combining reactivity with stability—make it particularly valuable for high-throughput screening applications, a topic generating substantial search traffic in drug discovery circles.